Cas no 1801924-47-9 (6-Methyl-Tetrazine-Sulfo-Cy3)

6-Methyl-Tetrazine-Sulfo-Cy3 is a fluorescent labeling reagent designed for bioorthogonal chemistry applications. Its key features include a methyl-substituted tetrazine group, which enables rapid and selective inverse electron-demand Diels-Alder (IEDDA) reactions with strained dienophiles such as trans-cyclooctenes (TCOs) or norbornenes. The sulfo-cyanine3 (Sulfo-Cy3) moiety provides water solubility and strong fluorescence emission in the orange-red range (~570 nm excitation, ~590 nm emission), making it suitable for imaging and detection in biological systems. This compound is particularly useful for live-cell labeling, protein conjugation, and in vivo imaging due to its fast reaction kinetics, minimal background signal, and biocompatibility. Its stability and brightness enhance sensitivity in fluorescence-based assays.
6-Methyl-Tetrazine-Sulfo-Cy3 structure
6-Methyl-Tetrazine-Sulfo-Cy3 structure
Product Name:6-Methyl-Tetrazine-Sulfo-Cy3
CAS No:1801924-47-9
MF:C42H49N7O10S3
MW:908.0743663311
CID:3044786
PubChem ID:154726565
Update Time:2025-06-07

6-Methyl-Tetrazine-Sulfo-Cy3 Chemical and Physical Properties

Names and Identifiers

    • Sulfo-Cy3-Methyltetrazine
    • 2-(3-(3,3-Dimethyl-5-sulfo-1-(3-sulfopropyl)indolin-2-ylidene)prop-1-en-1-yl)-3,3-dimethyl-1-(6-((4-(6-methyl-1,2,4,5-tetrazin-3-yl)benzyl)amino)-6-oxohexyl)-3H-indol-1-ium-5-sulfonate
    • DA-67847
    • 1801924-47-9
    • 2-[(E,3Z)-3-[3,3-dimethyl-5-sulfo-1-(3-sulfopropyl)indol-2-ylidene]prop-1-enyl]-3,3-dimethyl-1-[6-[[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]methylamino]-6-oxohexyl]indol-1-ium-5-sulfonate
    • CS-0618640
    • HY-151713
    • 6-Methyl-Tetrazine-Sulfo-Cy3
    • Inchi: 1S/C42H49N7O10S3/c1-28-44-46-40(47-45-28)30-16-14-29(15-17-30)27-43-39(50)13-7-6-8-22-48-35-20-18-31(61(54,55)56)25-33(35)41(2,3)37(48)11-9-12-38-42(4,5)34-26-32(62(57,58)59)19-21-36(34)49(38)23-10-24-60(51,52)53/h9,11-12,14-21,25-26H,6-8,10,13,22-24,27H2,1-5H3,(H3-,43,50,51,52,53,54,55,56,57,58,59)
    • InChI Key: OZCFOARLJNJDKW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)C(C)(C)/C(=C/C=C/C1C(C)(C)C3C=C(C=CC=3[N+]=1CCCCCC(NCC1C=CC(C3=NN=C(C)N=N3)=CC=1)=O)S(=O)(=O)[O-])/N2CCCS(=O)(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 907.27030431 g/mol
  • Monoisotopic Mass: 907.27030431 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 16
  • Complexity: 2000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 908.1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 278

6-Methyl-Tetrazine-Sulfo-Cy3 Pricemore >>

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Additional information on 6-Methyl-Tetrazine-Sulfo-Cy3

6-Methyl-Tetrazine-Sulfo-Cy3: A Versatile Reagent for Bioconjugation and Imaging Applications

6-Methyl-Tetrazine-Sulfo-Cy3 (CAS No. 1801924-47-9) is a highly innovative and versatile reagent that has gained significant attention in the fields of bioconjugation and fluorescence imaging. This compound combines the unique properties of a 6-methyl-tetrazine group with the well-characterized Cy3 fluorophore, making it an ideal choice for a wide range of biochemical and biotechnological applications.

The 6-methyl-tetrazine moiety is known for its rapid and selective reactivity with strained alkenes, such as trans-cyclooctene (TCO), through an inverse electron-demand Diels-Alder (IEDDA) reaction. This reaction is highly efficient, occurring within seconds under physiological conditions, which makes it particularly useful for live-cell labeling and in vivo imaging. The Cy3 fluorophore, on the other hand, is a well-established dye with excellent photostability and high quantum yield, emitting in the red region of the spectrum (λex/λem = 552/570 nm), which is compatible with most fluorescence microscopy setups.

The sulfo group in 6-Methyl-Tetrazine-Sulfo-Cy3 imparts water solubility to the molecule, enhancing its utility in aqueous biological systems. This feature is crucial for applications such as protein labeling, antibody conjugation, and nucleic acid modification. The sulfo group also provides a negatively charged handle that can be used for further functionalization or immobilization on solid supports.

In recent years, the use of 6-Methyl-Tetrazine-Sulfo-Cy3 has been extensively explored in various research areas. For instance, a study published in the Journal of the American Chemical Society (JACS) demonstrated the application of this reagent in multiplexed protein imaging. By combining 6-Methyl-Tetrazine-Sulfo-Cy3 with other bioorthogonal click chemistry reagents, researchers were able to achieve simultaneous labeling of multiple proteins within a single cell, providing unprecedented insights into cellular processes.

Another notable application of 6-Methyl-Tetrazine-Sulfo-Cy3 is in the field of targeted drug delivery. Researchers at the University of California, San Francisco (UCSF) utilized this reagent to conjugate therapeutic antibodies with imaging agents. The resulting conjugates were shown to efficiently target cancer cells and could be visualized using fluorescence microscopy, enabling real-time monitoring of drug distribution and efficacy.

The versatility of 6-Methyl-Tetrazine-Sulfo-Cy3 extends beyond its use as a labeling reagent. It has also been employed in the development of novel biosensors and diagnostic tools. A recent study published in Nature Communications described the use of this compound to create a highly sensitive biosensor for detecting specific biomarkers associated with various diseases. The rapid and specific reaction between the tetrazine group and its target allowed for real-time detection with high sensitivity and selectivity.

In addition to its applications in research, 6-Methyl-Tetrazine-Sulfo-Cy3 has shown promise in clinical settings. Clinical trials are currently underway to evaluate its use in fluorescence-guided surgery for cancer patients. By labeling tumor-specific antigens with this reagent, surgeons can more accurately identify and remove cancerous tissue during surgery, potentially improving patient outcomes.

The safety profile of 6-Methyl-Tetrazine-Sulfo-Cy3 is another important consideration. Extensive toxicity studies have shown that this compound is well-tolerated at relevant concentrations, making it suitable for both research and clinical applications. Its low cytotoxicity and high biocompatibility are critical factors that contribute to its widespread use.

In conclusion, 6-Methyl-Tetrazine-Sulfo-Cy3 (CAS No. 1801924-47-9) is a powerful tool in the arsenal of chemical biology and biomedical research. Its unique combination of rapid bioorthogonal reactivity, excellent photophysical properties, and water solubility makes it an invaluable reagent for a wide range of applications, from basic research to clinical diagnostics and therapeutics. As ongoing research continues to uncover new possibilities, the future prospects for this compound are indeed promising.

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